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Compound of Interest

Compound Name: 1-Bromononane-d4

Cat. No.: B12390600

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
1-Bromononane-d4. The information is intended to support research and development
activities by providing key data points and methodologies for the handling and characterization
of this deuterated compound.

Core Physical and Chemical Properties

1-Bromononane-d4, specifically 1-Bromononane-1,1,2,2-d4, is a deuterated analog of 1-
bromononane. The incorporation of deuterium isotopes results in a higher molecular weight
compared to its non-deuterated counterpart, which can be useful in various analytical and
metabolic studies.

Quantitative Data Summary

The physical properties of 1-Bromononane-d4 are summarized in the table below for easy

reference and comparison.
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Property Value Notes
Molecular Formula CH3(CH2)eCD2CD2Br
Molecular Weight 211.18 g/mol [1][2]
Appearance .Clef:lr, colorless to golden
liquid
Density 1.11 g/mL at 25 °C
Boiling Point 201 °C (literature)
Melting Point -29 °C
Flash Point 90.0 °C (194.0 °F)
Refractive Index 1.4530 to 1.4550 at 20°C
Isotopic Purity 98 atom % D
Solubility Immiscible in water. Soluble in

chloroform and hexanes.

Experimental Protocols

Detailed methodologies for determining key physical properties are crucial for verifying
substance identity and purity. Below is a standard protocol for boiling point determination, a
critical characteristic for volatile liquids.

Micro-Boiling Point Determination using a Thiele Tube

This method is suitable for small sample volumes and provides a reasonably accurate
measurement of the boiling point.

Materials:
o Sample of 1-Bromononane-d4
e Thiele tube filled with mineral oil

e Thermometer
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Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Heating apparatus (Bunsen burner or hot plate)

Safety glasses

Procedure:

o Sample Preparation: Add a few milliliters of the liquid sample into the small test tube.
o Capillary Insertion: Place the capillary tube into the test tube with the open end down.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring
the sample is aligned with the thermometer bulb.

e Heating: Immerse the assembly into the Thiele tube, making sure the rubber band is above
the oil level. Gently heat the side arm of the Thiele tube.

» Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube. Continue heating until the bubbling is rapid and continuous.

e Cooling and Measurement: Remove the heat and allow the apparatus to cool. The boiling
point is the temperature at which the liquid is drawn into the capillary tube.

Visualizations

The following diagrams illustrate the logical relationships of the compound's properties and a
typical experimental workflow.
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Molecular Structure
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Caption: Logical relationships of 1-Bromononane-d4 properties.
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Caption: Workflow for Micro-Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Bromononane-6,6,7,7-d4 | C9H19Br | CID 131708594 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2.1-Bromononane-1,1,2,2-d4 | C9H19Br | CID 71308830 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Technical Guide: Physical Characteristics of 1-
Bromononane-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390600#physical-characteristics-of-1-
bromononane-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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